Cas no 946276-53-5 (4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one
• CAS No: 946276-53-5
• MF: C₁₉H₁₆FN₃O₂
• MW: 337.347647666931
• CID: 5443154
• Update Time: 2025-07-09

4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyrrolidin-2-one
• 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C19H16FN3O2/c1-12-6-8-14(9-7-12)23-11-13(10-17(23)24)19-21-18(22-25-19)15-4-2-3-5-16(15)20/h2-9,13H,10-11H2,1H3
• InChI Key： YCUOELWQGHVTIP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CC(C2ON=C(C3=CC=CC=C3F)N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one

Recent Advances in the Study of 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one (CAS: 946276-53-5)

The compound 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one (CAS: 946276-53-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxadiazole and pyrrolidinone moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. These findings suggest its potential utility in developing novel treatments for conditions such as Alzheimer's disease and chronic inflammation.

In terms of synthetic chemistry, recent advancements have been made in the efficient production of this compound. Researchers have developed optimized protocols that enhance yield and purity while reducing the environmental impact of the synthesis process. These improvements are critical for scaling up production for preclinical and clinical studies. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into its pharmacophore.

Pharmacokinetic studies have also been a focal point of recent investigations. The compound demonstrates favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects. Ongoing research aims to address these issues through formulation strategies and chemical modifications.

In conclusion, 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of study in the quest for new therapeutic agents. Future research will likely focus on advancing its clinical translation and expanding its applications in medicine.